molecular formula C11H10BrClO2 B8303281 5-Bromo-2-chloromethyl-4-methoxy-3-methyl-benzofuran

5-Bromo-2-chloromethyl-4-methoxy-3-methyl-benzofuran

Cat. No.: B8303281
M. Wt: 289.55 g/mol
InChI Key: HQEBSROBHFXXTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-chloromethyl-4-methoxy-3-methyl-benzofuran is a useful research compound. Its molecular formula is C11H10BrClO2 and its molecular weight is 289.55 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10BrClO2

Molecular Weight

289.55 g/mol

IUPAC Name

5-bromo-2-(chloromethyl)-4-methoxy-3-methyl-1-benzofuran

InChI

InChI=1S/C11H10BrClO2/c1-6-9(5-13)15-8-4-3-7(12)11(14-2)10(6)8/h3-4H,5H2,1-2H3

InChI Key

HQEBSROBHFXXTN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(OC2=C1C(=C(C=C2)Br)OC)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (5-bromo-4-methoxy-3-methyl-benzofuran-2-yl)-methanol in 7 mL of dichloromethane was added 0.5 mL of thionyl chloride at room temperature. After 2 h the reaction was concentrated in vacuo, diluted with ethyl acetate and washed with water. The organics were dried over magnesium sulfate, filtered and concentrated in vacuo to give 216 mg (92%) of 5-bromo-2-chloromethyl-4-methoxy-3-methyl-benzofuran. 1H NMR (400 MHz, CDC3) δ ppm 2.4 (s, 3 H) 3.9 (s, 3 H) 4.7 (s, 2 H) 7.1 (d, J=8.8 Hz, 1 H) 7.4 (d, J=8.6 Hz, 1 H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One

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